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Introduction

Polyester, a synthetic fiber known for its durability and wrinkle resistance, presents challenges

in dyeing due to its hydrophobic nature and highly crystalline structure.[1][2] These

characteristics hinder the penetration of dye molecules into the fiber matrix under conventional

dyeing conditions. Carrier dyeing is a well-established method to overcome these challenges,

particularly at atmospheric pressure and temperatures around 100°C.[3] Carriers are organic

compounds that act as swelling and plasticizing agents for the polyester fiber, facilitating the

diffusion of disperse dyes into the fiber.[3][4][5] This document provides detailed application

notes and protocols for the carrier dyeing of polyester fabric using Disperse Orange 29, a

double azo class disperse dye.[6]

Mechanism of Carrier Dyeing

The carrier dyeing process for polyester involves several key steps. Initially, the carrier,

dispersed in the dyebath, is absorbed by the polyester fiber. The absorbed carrier disrupts the

intermolecular forces between the polymer chains, effectively lowering the glass transition

temperature (Tg) of the fiber.[3][4] This plasticization effect increases the mobility of the

polymer chains, creating free volume within the fiber structure.[5]

Simultaneously, the disperse dye, which has low water solubility, exists as a fine dispersion in

the dyebath.[7][8] The carrier can also form a film on the fiber surface, in which the disperse

dye is more soluble, increasing the concentration of dye at the fiber-water interface.[5][9] The

increased segmental mobility of the polyester chains and the higher dye concentration at the
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surface facilitate the diffusion of the Disperse Orange 29 molecules from the surface into the

amorphous regions of the fiber.[9] Once inside the fiber, the dye molecules are held in place by

van der Waals forces and hydrogen bonds.[7][9]

Key Parameters in Carrier Dyeing
Several factors influence the success of carrier dyeing with Disperse Orange 29:

Choice of Carrier: The selection of a suitable carrier is critical. Common carriers include

aromatic hydrocarbons, phenols, and esters.[4] The efficiency of a carrier depends on its

ability to lower the Tg of polyester, its compatibility with the specific disperse dye, and its

impact on the final fastness properties of the dyeing.[7] Environmental and safety

considerations are also paramount, as many traditional carriers are toxic and have high VOC

emissions.[1][10]

Dyeing Temperature: Carrier dyeing allows for effective dyeing at temperatures around 85-

100°C, which is lower than the high-temperature (HT) dyeing method (above 100°C).[7][11]

The optimal temperature profile, including the rate of temperature rise, should be carefully

controlled to ensure level dyeing.

pH of the Dyebath: The dyebath is typically maintained at an acidic pH, generally between

4.5 and 5.5, using acetic acid.[7][11] This pH range ensures the stability of the disperse dye

and promotes optimal dye exhaustion.[11]

Post-Dyeing Treatment: After dyeing, a reduction clearing process is often necessary to

remove any unfixed dye from the fiber surface.[12] This step is crucial for achieving good

wash fastness and preventing crocking (color rubbing off). Thorough removal of the carrier is

also essential, as residual carrier can negatively affect the light fastness of the dyeing and

may cause unpleasant odors.[3][12]

Diagram of the Carrier Dyeing Mechanism
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Caption: Mechanism of carrier action in polyester dyeing.

Experimental Protocols
Materials and Equipment

Fabric: Scoured and bleached 100% polyester fabric.

Dye: C.I. Disperse Orange 29.

Chemicals:

Carrier (e.g., a commercial proprietary carrier or a specific chemical like

methylnaphthalene).

Dispersing agent (non-ionic or anionic).

Acetic acid (glacial).
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Sodium hydrosulfite.

Sodium hydroxide.

Non-ionic soap.

Equipment:

Laboratory dyeing machine (e.g., glycerin bath beaker dyer or similar).

Beakers, pipettes, and measuring cylinders.

Digital balance.

pH meter.

Spectrophotometer for color measurement (optional).

Launder-Ometer for wash fastness testing.

Crockmeter for rubbing fastness testing.

Light fastness tester.

Protocol 1: Carrier Dyeing of Polyester with Disperse
Orange 29

Fabric Preparation:

Cut a sample of the polyester fabric to a known weight (e.g., 5 grams).

Pre-wet the fabric sample in water before introducing it to the dyebath.

Dye Dispersion Preparation:

Weigh the required amount of Disperse Orange 29 (e.g., 2% on weight of fabric, o.w.f.).

Make a smooth paste of the dye with a small amount of dispersing agent (e.g., 1 g/L) and

cold water.
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Gradually add hot water to the paste with constant stirring to form a fine, stable dispersion.

Dyebath Preparation:

Set the dyebath with a liquor-to-material ratio (L:R) of 30:1.[13]

Add a dispersing agent (e.g., 1 g/L) and a wetting agent (e.g., 1 g/L) to the required

volume of water.[12]

Add the carrier (e.g., 3-5 g/L) to the dyebath.[12]

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[7][11]

Add the prepared dye dispersion to the dyebath.

Dyeing Procedure:

Introduce the pre-wetted fabric sample into the dyebath at 50-60°C.[11][13]

Run the fabric in the blank bath for 10-15 minutes to ensure uniform absorption of the

carrier.[12]

Raise the temperature of the dyebath to 90-100°C at a rate of 1-2°C per minute.

Continue dyeing at this temperature for 60-90 minutes.

After dyeing, cool the dyebath down to 60°C.

Remove the fabric sample and rinse it thoroughly with cold water.

Reduction Clearing (Post-Treatment):

Prepare a fresh bath with 2 g/L sodium hydrosulfite, 2 g/L sodium hydroxide, and 1 g/L

non-ionic soap.[12]

Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes.[12]

Rinse the fabric thoroughly with hot water, followed by cold water.
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Neutralize the fabric with a dilute solution of acetic acid (0.5-1.0 g/L).

Finally, rinse with cold water and air dry.

Diagram of the Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Fabric Preparation
(Weighing & Pre-wetting)

5. Introduce Fabric to Dyebath
(50-60°C)

2. Dye Dispersion
(Dye + Dispersing Agent + Water)

4. Add Dye Dispersion to Bath

3. Dyebath Preparation
(Water, Auxiliaries, Carrier, pH Adjustment)

6. Raise Temperature to 90-100°C

7. Dyeing for 60-90 mins

8. Cool Down & Rinse

9. Reduction Clearing
(NaOH, Hydrosulfite, 70-80°C)

10. Rinsing & Neutralization

11. Drying

Click to download full resolution via product page

Caption: Experimental workflow for carrier dyeing.
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Data Presentation
The following tables summarize typical quantitative data obtained from carrier dyeing of

polyester with a disperse dye like Disperse Orange 29. The exact values can vary based on

the specific carrier used, fabric type, and precise dyeing conditions.

Table 1: Dyebath Composition

Component Concentration Purpose

C.I. Disperse Orange 29 2.0% (o.w.f.) Colorant

Carrier 4.0 g/L
Fiber swelling and dye

diffusion aid

Dispersing Agent 1.0 g/L
Maintain dye dispersion

stability

Acetic Acid to pH 4.5-5.5 pH control for optimal dyeing

Liquor Ratio 30:1 Ratio of liquid to fabric weight

Table 2: Dyeing Process Parameters

Parameter Value

Initial Temperature 60°C

Rate of Temperature Rise 1.5°C / minute

Final Dyeing Temperature 100°C

Dyeing Time 60 minutes

Cooling Temperature 60°C

Table 3: Typical Colorfastness Properties
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Fastness Property Standard Test Method Rating (1-5 Scale)

Wash Fastness (Color

Change)
ISO 105-C06 4-5

Wash Fastness (Staining) ISO 105-C06 4

Rubbing Fastness (Dry) ISO 105-X12 4-5

Rubbing Fastness (Wet) ISO 105-X12 3-4

Light Fastness (Xenon Arc) ISO 105-B02 5

(Note: Ratings are on a scale of 1 to 5, where 5 represents the best fastness.)

Table 4: Effect of Carrier Concentration on Color Yield (K/S)

Carrier Concentration (g/L) Color Yield (K/S Value) at λmax

0 (No Carrier) 3.2

2 6.8

4 9.5

6 9.8

8 9.7

(Note: K/S value is a measure of the color depth on the fabric, calculated from reflectance

measurements.)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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